N1-(tert-butyl)-2,2,3,3,4,4,5,5-octafluoropentan-1-amine

• IUPAC Name: N-tert-butyl-2,2,3,3,4,4,5,5-octafluoropentan-1-amine
• InChI: InChI=1S/C9H13F8N/c1-6(2,3)18-4-7(12,13)9(16,17)8(14,15)5(10)11/h5,18H,4H2,1-3H3
• InChI Key: YDSAEWNTMYRFPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC(C(C(C(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C9H13F8N
• Molecular Weight: 287.19 g/mol

Description

The compound is an amine, which is a type of organic compound that contains a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group.

Chemical Reactions Analysis

The chemical reactions of amines can involve the lone pair of electrons on the nitrogen atom, which can participate in a variety of reactions, such as acting as a base or nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Amines, for example, can engage in hydrogen bonding, influencing their boiling points and solubility.

Mechanism of Action

The mechanism of action would depend on the specific reactions the compound is involved in. For example, in a nucleophilic substitution reaction, the amine would act as a nucleophile, attacking an electrophilic carbon.

Future Directions

The future directions in the study of this compound would likely depend on its potential applications. For example, if it has medicinal properties, further studies could explore its efficacy and safety in medical treatments.